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Compound of Interest

Compound Name: Desethyl Terbuthylazine-d9

Cat. No.: B592069 Get Quote

The molecular formula for Desethyl Terbuthylazine-d9 is C₇H₃D₉ClN₅. This formula precisely

describes the elemental composition of a deuterated version of Desethyl Terbuthylazine, a

known metabolite of the herbicide Terbuthylazine.

Desethyl Terbuthylazine-d9 is what is known as a stable isotope-labeled compound. In this

specific molecule, nine hydrogen (H) atoms have been replaced with their heavier isotope,

deuterium (D). This substitution is critical for a variety of advanced analytical applications in

scientific research.

Understanding the Base Molecule
To comprehend the labeled compound, one must first consider the parent molecule, Desethyl

Terbuthylazine. Its molecular formula is C₇H₁₂ClN₅[1][2][3][4][5]. It is a recognized metabolite of

Terbuthylazine, a widely used herbicide for broad-spectrum weed control. The process of

"desethylation" refers to the removal of an ethyl group from the parent terbuthylazine molecule

(C₉H₁₆ClN₅).

The Significance of Deuteration
The "-d9" in Desethyl Terbuthylazine-d9 signifies that nine hydrogen atoms have been

replaced by deuterium atoms. Deuterium is a stable (non-radioactive) isotope of hydrogen that

contains one proton and one neutron in its nucleus, in contrast to the single proton of standard

hydrogen. This difference in mass, while subtle, is detectable by specialized analytical

instruments, most notably mass spectrometers.
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The molecular weight of the non-labeled Desethyl Terbuthylazine is approximately 201.66

g/mol . The deuterated version, Desethyl Terbuthylazine-d9, has a higher molecular weight of

around 210.71 g/mol , reflecting the added mass of the nine deuterium atoms.

Applications in Research
Stable isotope-labeled compounds like Desethyl Terbuthylazine-d9 are invaluable tools for

researchers, particularly in the fields of analytical chemistry, environmental science, and drug

metabolism studies. They are often used as internal standards in quantitative analysis.

Because they are chemically identical to the non-labeled compound, they behave the same

way during sample preparation and analysis. However, their different mass allows them to be

distinguished and used as a precise reference point for quantifying the amount of the non-

labeled substance in a sample.

For instance, a researcher studying the environmental fate of the herbicide Terbuthylazine

could use Desethyl Terbuthylazine-d9 to accurately measure the concentration of the actual

Desethyl Terbuthylazine metabolite in soil or water samples.

Tabular Summary of Chemical Data
For clarity and direct comparison, the key quantitative data for both the labeled and unlabeled

compounds are presented below.

Property Desethyl Terbuthylazine
Desethyl Terbuthylazine-
d9

Molecular Formula C₇H₁₂ClN₅ C₇H₃D₉ClN₅

Molecular Weight ~201.66 g/mol ~210.71 g/mol

CAS Number 30125-63-4 1219798-52-3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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